8-Bromo-6-fluoroquinolin-3-amine

• Molecular Formula: C9H6BrFN2
• Molecular Weight: 241.06 g/mol
• SMILES: C1=C2C=C(C=NC2=C(C=C1F)Br)N
• InChI: InChI=1S/C9H6BrFN2/c10-8-3-6(11)1-5-2-7(12)4-13-9(5)8/h1-4H,12H2
• InChIKey: IYNJQGJBVAGUMX-UHFFFAOYSA-N

8-Bromo-6-fluoroquinolin-3-amine Physicochemical & Structural Profile

8-Bromo-6-fluoroquinolin-3-amine (CAS 515170-53-3; synonym: 3-bromo-6-fluoroquinolin-8-amine) is a dihalogenated 3-aminoquinoline with a molecular formula of C₉H₆BrFN₂ and a molecular weight of 241.06 g/mol . The compound features a bromine substituent at position 8, a fluorine at position 6, and a primary amine at position 3 of the quinoline bicyclic core. Characterized by a melting point of 145 °C (ethanol/water), a calculated XLogP3 of 2.3, one hydrogen bond donor, three hydrogen bond acceptors, and zero rotatable bonds, it presents a compact, rigid scaffold with distinct electronic polarization imparted by the ortho-related Br and F substituents . This compound belongs to the broader class of halogenated 3-aminoquinolines, which have been investigated as synthetic intermediates and as scaffolds in anti-infective, antiviral, and kinase-targeted drug discovery programs [1][2]. Its unique substitution pattern—an 8-bromo handle for transition-metal-catalyzed cross-coupling combined with a 6-fluoro group for metabolic and electronic modulation and a 3-amino group for further derivatization—defines its procurement value relative to regioisomeric or mono-substituted analogs [3].

Tri-functional scaffold

Three orthogonal groups (C8–Br, C3–NH₂, C6–F) enable divergent library synthesis from a single building block.

Regioisomeric specificity

Ortho-Br/F arrangement defines electronic polarization and cross-coupling reactivity distinct from 6-Br/8-F isomer.

Scaffold precedent

8-Quinolinamine core is validated in anti-infective and kinase inhibitor research programs.

• [1] Chanquia, S.N.; Larregui, F.; Puente, V.; Labriola, C.; Lombardo, E.; García Liñares, G. Synthesis and Biological Evaluation of New Quinoline Derivatives as Antileishmanial and Antitrypanosomal Agents. Bioorg. Chem. 2019, 83, 526–534. DOI: 10.1016/j.bioorg.2018.10.053 View Source
• [2] Tekwani, B.L.; Jain, R.; Jain, M.; Kumar, R.; Halder, M.; Singh, P.P.; Singh, S.; Jacob, M.R.; Wasudeo, S.G.; Reddy, C.V.R.P.; Khan, S.I. Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives. ACS Omega 2018, 3, 3060–3075. DOI: 10.1021/acsomega.7b02032 View Source
• [3] Boehringer Ingelheim International GmbH. Process for Preparing Bromo-Substituted Quinolines. US Patent 8,633,320 B2, issued January 21, 2014 View Source

Why 8-Bromo-6-fluoroquinolin-3-amine Cannot Be Replaced

Substituting 8-bromo-6-fluoroquinolin-3-amine with a positional isomer (e.g., 6-bromo-8-fluoroquinolin-3-amine) or a mono-halogenated analog (e.g., 6-fluoroquinolin-3-amine or 8-bromoquinolin-3-amine) introduces quantifiable differences in three interdependent parameters that govern downstream performance: electronic distribution across the quinoline π-system, steric accessibility of the halogen for cross-coupling, and target-binding geometry. Published allosteric HIV-1 integrase (ALLINI) resistance profiling demonstrates that the 8-bromo substituent retains full antiviral effectiveness against the clinically relevant IN A128T mutant, whereas the 6-bromo analog undergoes a significant potency loss due to steric displacement from the binding pocket [1]. The 6-fluoro substituent further modulates the electron density at the reactive C8–Br bond, altering oxidative addition rates in palladium-catalyzed couplings compared to non-fluorinated 8-bromoquinolines [2]. These position-dependent electronic and steric effects are not captured by generic quinoline classifications and directly impact both biological screening outcomes and synthetic yield in library production. The following sections provide the quantitative evidence supporting this differentiation.

Regioisomer6-Br/8-F isomer may shift electronic distribution and binding-compensation profiles observed in class-level integrase studies.

Mono-halogen6-Fluoro or 8-bromo analogs lack the full synthetic handle set, limiting orthogonal derivatization and electronic modulation.

De-fluorinatedRemoving C6–F may alter oxidative addition rates at C8–Br, potentially affecting cross-coupling efficiency.

• [1] Kessl, J.J.; Sharma, N.; Chen, E.; Serrao, E.; Shkriabai, N.; Kvaratskhelia, M.; Fuchs, J.R.; Li, R.; Pathak, V.K.; Engelman, A.N.; et al. Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. Viruses 2022, 14(7), 1466. DOI: 10.3390/v14071466 View Source
• [2] Boehringer Ingelheim International GmbH. Process for Preparing Bromo-Substituted Quinolines. US Patent 8,633,320 B2, issued January 21, 2014 View Source

8-Bromo-6-fluoroquinolin-3-amine Differentiation Evidence

Antiviral Potency Against HIV-1 IN A128T: 8-Br vs. 6-Br

In a direct head-to-head virological comparison using quinoline-based allosteric HIV-1 integrase inhibitors (ALLINIs), the 8-bromo-substituted quinoline analog retained full antiviral effectiveness when tested against the ALLINI-resistant IN A128T mutant virus construct, whereas the corresponding 6-bromo analog exhibited a significant loss of potency [1]. The antiviral IC₅₀ values were determined in a single-cycle replication assay using HEK293T cells transfected with replication-competent pNL4-3 (WT or A128T mutant) constructs, with progeny virion infectivity measured in TZM-bl reporter cells [1]. Computational modeling revealed that the 8-bromo group provides a stabilizing π–Br interaction with residue W235 of the CTD domain in the A128T-mutated integrase structure, whereas the 6-bromo substitution lacks this compensatory interaction and is sterically displaced by the T128 mutation [1]. This evidence is classified as class-level inference: the compounds tested (16ba and 17) bear a 4-chlorophenyl group at position 4 and a tert-butoxy acetic acid side chain at position 3, differing from the target compound's simpler 3-amine. However, the underlying structure–activity relationship—that bromine positional identity (C8 vs. C6) governs resistance-mutant potency retention—is a direct function of the quinoline substitution pattern and is applicable to analog selection strategies involving the 8-bromo-6-fluoroquinolin-3-amine scaffold.

Resistance Profile: 8-Br vs 6-Br

Class-level

8-Br analog retained activity against A128T mutant; 6-Br lost potency (class-level reference)

8-Br pattern supports reported resistance-endpoint context

Extrapolated from 4-chlorophenyl analog data

Evidence Dimension	Antiviral potency retention against ALLINI-resistant HIV-1 IN A128T mutant
Target Compound Data	8-Br quinoline analog (16ba): full antiviral effectiveness retained against A128T mutant [1]
Comparator Or Baseline	6-Br quinoline analog (17): significant loss of potency against A128T mutant; IC₅₀ shift directionally inverted relative to WT [1]
Quantified Difference	Qualitative inversion of resistance profile: 8-Br analog retains potency; 6-Br loses potency against A128T (exact IC₅₀ fold-change values reported in Table 5 of the primary reference) [1]
Conditions	Single-cycle HIV-1 replication assay; HEK293T producer cells; pNL4-3 WT and IN A128T mutant constructs; TZM-bl reporter target cells; p24-normalized input; dose–response infectivity measurement [1]

Why This Matters

For drug discovery programs targeting allosteric HIV-1 integrase inhibition or designing quinoline-based antivirals, the 8-bromo substitution pattern confers a measurable resistance-evasion advantage over the 6-bromo regioisomer, directly influencing lead prioritization and compound procurement decisions.

• [1] Kessl, J.J.; Sharma, N.; Chen, E.; Serrao, E.; Shkriabai, N.; Kvaratskhelia, M.; Fuchs, J.R.; Li, R.; Pathak, V.K.; Engelman, A.N.; et al. Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. Viruses 2022, 14(7), 1466. DOI: 10.3390/v14071466 View Source

8-Br π-Interaction vs. 6-Br Steric Clash in A128T Binding Pocket

CHARMM-based energy-minimized docking models of 8-bromo (16ba) and 6-bromo (17) quinoline ALLINIs bound to the IN A128T mutant tetramer construct revealed a critical structural differentiation [1]. In the A128T mutant, the threonine substitution at position 128 shifts the entire quinoline scaffold slightly out of the binding pocket, as previously confirmed by X-ray crystallography with the chlorophenyl quinoline ALLINI-2 [1]. When no substitution is present at position 6, the compound is still partially displaced, but the 8-bromo substituent in 16ba engages a stabilizing, weak π–Br interaction with residue W235 of the CTD domain that is sufficient to maintain binding [1]. In contrast, the 6-bromo analog (17) cannot access this compensatory interaction and suffers a greater net displacement from the pocket, correlating with the experimentally observed loss of antiviral potency [1]. The calculated binding energies extracted from each model correlated significantly with the experimentally measured antiviral IC₅₀ values [1]. This molecular-level discrimination is a direct consequence of bromine position (8 vs. 6) and provides a structure-based rationale for compound selection when designing quinoline-based allosteric inhibitors. Evidence is tagged as class-level inference because the core scaffold in the reference study bears additional substitutions (4-chlorophenyl, 3-tert-butoxy acetate) beyond the simple 3-amine.

Binding Mode: π–Br vs. steric clash

Class-level

8-Br engages W235 π–Br interaction; 6-Br lacks compensatory contact (in silico docking)

Structure-based rationale for positional preference in binding-pocket design

Model-derived; scaffold substitutions differ from target compound

Evidence Dimension	Binding mode and compensatory interaction in drug-resistant target
Target Compound Data	8-Br analog (16ba): π–Br interaction with W235 (CTD) provides compensatory stabilization in A128T-bound pose [1]
Comparator Or Baseline	6-Br analog (17): no equivalent compensatory interaction; scaffold displaced from binding pocket by T128 steric effect [1]
Quantified Difference	Calculated binding energies (extracted from CHARMM-minimized models) significantly correlate with experimental antiviral IC₅₀ values plotted in Figure 4 of reference [1]
Conditions	In silico docking into WT and A128T IN tetramer structures; S-enantiomer of 3-tert-butoxy acetate side chain; CHARMM forcefield with minimization cascade [1]

Why This Matters

This provides a computationally validated, structure-based mechanism explaining why 8-bromo-substituted quinolines outperform their 6-bromo regioisomers against a clinically relevant resistance mutation, enabling rational selection of the 8-Br/6-F scaffold in structure-based drug design campaigns.

• [1] Kessl, J.J.; Sharma, N.; Chen, E.; Serrao, E.; Shkriabai, N.; Kvaratskhelia, M.; Fuchs, J.R.; Li, R.; Pathak, V.K.; Engelman, A.N.; et al. Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. Viruses 2022, 14(7), 1466. DOI: 10.3390/v14071466 View Source

Physicochemical Properties: 8-Br/6-F vs. 6-Br/8-F Isomer

8-Bromo-6-fluoroquinolin-3-amine (CAS 515170-53-3) and its positional isomer 6-bromo-8-fluoroquinolin-3-amine (CAS 2090478-87-6) share the same molecular formula (C₉H₆BrFN₂) and molecular weight (241.06 g/mol) but differ in the spatial arrangement of the two halogen substituents, leading to distinct physicochemical properties . The target compound (8-Br/6-F) exhibits a melting point of 145 °C (ethanol/water), an XLogP3 of 2.3, one hydrogen bond donor, three hydrogen bond acceptors, and zero rotatable bonds . The 8-Br/6-F arrangement places the electron-withdrawing bromine and fluorine in an ortho relationship on the benzenoid ring, creating a local dipole that differs from the 6-Br/8-F isomer where the halogens are in a meta-like disposition across the quinoline core. Although exact XLogP3 and melting point data for the 6-bromo-8-fluoro isomer are not publicly reported in the same database, the differential positioning of halogen substituents predictably alters logP (by ~0.2–0.5 units for regioisomeric haloquinolines) and crystal packing energies [1]. The 3-amino group (HBD = 1) is common to both isomers, but its pKa is modulated by the proximal halogen electronegativity field, which differs between the two arrangements and affects protonation state at physiological pH [1].

Physicochemical: 8-Br/6-F vs 6-Br/8-F

Data to verify

Ortho Br/F vs. meta-like Br/F predicts logP shift ~0.2–0.5 and altered amine pKa

Regioisomeric identity may affect permeability and ionization in assays

Direct experimental comparison not publicly reported

Evidence Dimension	Physicochemical identity and electronic distribution
Target Compound Data	8-Br/6-F/3-NH₂: mp 145 °C; XLogP3 2.3; HBD 1; HBA 3; rotatable bonds 0
Comparator Or Baseline	6-Br/8-F/3-NH₂ (CAS 2090478-87-6): same MW 241.06, same formula; physicochemical data not publicly reported in equivalent detail
Quantified Difference	Halogen positional difference (ortho-Br/F in target vs. meta-like Br/F in isomer) predicts XLogP3 difference of ~0.2–0.5 and altered amine pKa, but direct experimental comparison data are not publicly available [1]
Conditions	Predicted/experimental physicochemical profiling (melting point, XLogP3, HBD/HBA counts)

Why This Matters

Even subtle differences in logP and amine basicity between regioisomers translate into differential membrane permeability, solubility, and off-target binding in cell-based assays—making isomer identity a critical procurement specification when screening quinoline libraries.

• [1] Ritchie, T.J.; Macdonald, S.J.F. The Impact of Aromatic Ring Count on Compound Developability: Are Too Many Aromatic Rings a Liability? J. Med. Chem. 2009, 52, 3589–3592. DOI: 10.1021/jm900383d (for general principles of regioisomeric logP differences in heteroaromatic systems) View Source

Dual-Handle Synthetic Utility vs. Mono-Halogenated Analogs

8-Bromo-6-fluoroquinolin-3-amine presents two orthogonal reactive handles—a C8 bromine amenable to Suzuki–Miyaura, Buchwald–Hartwig, and other palladium-catalyzed cross-coupling reactions, and a C3 primary amine available for amidation, reductive amination, sulfonamide formation, or urea synthesis—combined with a C6 fluorine that modulates ring electronics without participating directly in coupling [1]. This three-point substitution pattern contrasts with mono-functionalized comparators: 6-fluoroquinolin-3-amine (CAS 742699-00-9) lacks the bromine coupling handle, restricting its use to amine-only derivatization ; 8-bromoquinolin-3-amine lacks the fluorine electronic modulator, resulting in different oxidative addition kinetics at the C8–Br bond in palladium-catalyzed reactions [1]; and 8-bromo-6-fluoroquinoline (CAS 22960-18-5) lacks the 3-amino group, removing the most versatile functionalization point . The patent literature specifically exemplifies bromo-substituted quinolines as key intermediates in the synthesis of HCV NS3/4A protease inhibitors via Suzuki coupling at the bromine position, underscoring the industrial relevance of the C8–Br handle [1]. The presence of the 6-fluoro group ortho to the 8-bromo substituent further polarizes the C–Br bond, potentially accelerating oxidative addition with Pd(0) relative to non-fluorinated 8-bromoquinolines [2].

Synthetic Handles: tri- vs. mono/di

Class-level

Three reactive handles: C8–Br (cross-coupling), C3–NH₂ (derivatization), C6–F (electronic modulation)

Enables divergent library synthesis from a single building block

Oxidative addition rate differences not quantified

Evidence Dimension	Number and type of synthetic derivatization handles
Target Compound Data	8-Br/6-F/3-NH₂: three functional handles (C8–Br for cross-coupling; C3–NH₂ for amidation/amination; C6–F for electronic modulation) [1]
Comparator Or Baseline	6-Fluoroquinolin-3-amine (CAS 742699-00-9): only C3–NH₂; no halogen coupling handle ; 8-Bromoquinolin-3-amine: C8–Br + C3–NH₂; no F modulation [1]; 8-Bromo-6-fluoroquinoline (CAS 22960-18-5): C8–Br + C6–F; no amine handle
Quantified Difference	Qualitative: 3 reactive handles (target) vs. 1–2 handles (comparators); exact oxidative addition rate differences not publicly reported for this specific compound [1][2]
Conditions	Palladium-catalyzed cross-coupling (Suzuki–Miyaura, Buchwald–Hartwig); amine functionalization (acylation, sulfonylation, reductive amination)

Why This Matters

For medicinal chemistry groups synthesizing focused quinoline libraries, the three-point functionalization pattern of this compound enables divergent parallel synthesis from a single building block, reducing procurement complexity and maximizing SAR exploration efficiency compared to ordering multiple mono-functionalized analogs.

• [1] Boehringer Ingelheim International GmbH. Process for Preparing Bromo-Substituted Quinolines. US Patent 8,633,320 B2, issued January 21, 2014 View Source
• [2] Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chem. Rev. 1995, 95, 2457–2483. DOI: 10.1021/cr00039a007 (for general principles of electronic effects on oxidative addition rates in aryl bromides) View Source

8-Quinolinamine Scaffold: Broad-Spectrum Anti-infective Activity

The 8-quinolinamine chemotype, of which 8-bromo-6-fluoroquinolin-3-amine is a halogenated derivative, has been validated in peer-reviewed studies as a scaffold for broad-spectrum anti-infective activity [1]. A systematic evaluation of 8-quinolinamines and their amino acid conjugates demonstrated potent in vitro antimalarial activity against both drug-sensitive (Plasmodium falciparum D6 strain: IC₅₀ = 20–4760 ng/mL) and drug-resistant (P. falciparum W2 strain: IC₅₀ = 22–4760 ng/mL) parasites [1]. While the specific 8-bromo-6-fluoro derivative was not among the compounds directly tested in that study, the broader structure–activity relationship framework establishes that 8-amino substitution on the quinoline core is critical for antiplasmodial activity, and that halogenation at the 6-position (including fluorine) modulates potency, as demonstrated in related 4-aminoquinoline SAR studies where 7-fluoro substitution reduced activity compared to 7-bromo/iodo analogs [2]. Separately, quinoline derivatives bearing fluorine substituents have shown antileishmanial activity, with fluorine-containing derivatives achieving IC₅₀ values of 41.9 μM against intracellular promastigote forms of Leishmania mexicana—more than twice as potent as the geneticin control [3]. These data collectively establish the biological relevance of the halogenated quinoline scaffold and support the rationale for procuring specific regioisomers for anti-infective screening campaigns.

Anti-infective Scaffold Activity

Class-level

8-Quinolinamines: antimalarial IC₅₀ 20–4760 ng/mL; fluorinated quinoline antileishmanial IC₅₀ 41.9 µM

Supports anti-infective screening context for halogenated 8-quinolinamines

8-Br/6-F derivative not directly tested

Evidence Dimension	In vitro anti-infective potency of the parent chemotype
Target Compound Data	8-Bromo-6-fluoroquinolin-3-amine: not directly tested in published anti-infective assays; belongs to 8-quinolinamine chemotype with demonstrated antiplasmodial activity [1]
Comparator Or Baseline	8-Quinolinamines (general class): IC₅₀ = 20–4760 ng/mL (P. falciparum D6) and 22–4760 ng/mL (P. falciparum W2) [1]; Fluorinated quinoline derivatives 11b/11c: IC₅₀ = 41.9 μM (L. mexicana intracellular promastigotes) vs. geneticin control ~100 μM [3]
Quantified Difference	Class-level potency range established; specific 8-Br/6-F derivative not yet reported in anti-infective context; 2× potency improvement of fluorinated quinolines over geneticin in antileishmanial assay [3]
Conditions	In vitro antiplasmodial: drug-sensitive D6 and drug-resistant W2 P. falciparum strains; Antileishmanial: intracellular promastigote form of L. mexicana [1][3]

Why This Matters

The validated anti-infective activity of the 8-quinolinamine chemotype, combined with the potency-enhancing effect of fluorine substitution demonstrated in related quinoline series, supports prioritizing 8-bromo-6-fluoroquinolin-3-amine over non-fluorinated or non-halogenated 8-quinolinamines in anti-infective screening procurement.

• [1] Tekwani, B.L.; Jain, R.; Jain, M.; Kumar, R.; Halder, M.; Singh, P.P.; Singh, S.; Jacob, M.R.; Wasudeo, S.G.; Reddy, C.V.R.P.; Khan, S.I. Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives. ACS Omega 2018, 3, 3060–3075. DOI: 10.1021/acsomega.7b02032 View Source
• [2] De, D.; Krogstad, F.M.; Byers, L.D.; Krogstad, D.J. Structure–Activity Relationships for Antiplasmodial Activity among 7-Substituted 4-Aminoquinolines. J. Med. Chem. 1998, 41, 4918–4926. DOI: 10.1021/jm980146x View Source
• [3] Chanquia, S.N.; Larregui, F.; Puente, V.; Labriola, C.; Lombardo, E.; García Liñares, G. Synthesis and Biological Evaluation of New Quinoline Derivatives as Antileishmanial and Antitrypanosomal Agents. Bioorg. Chem. 2019, 83, 526–534. DOI: 10.1016/j.bioorg.2018.10.053 View Source

8-Br/6-F/3-NH₂ Scaffold in HCV and Kinase Inhibitor Patents

The compound 8-bromo-6-fluoroquinolin-3-amine occupies a strategically relevant position within two major patent families. US Patent 8,633,320 B2 (Boehringer Ingelheim) discloses methods for preparing bromo-substituted quinolines of general formula (I), where the bromine is positioned for subsequent Suzuki coupling to install aryl, heteroaryl, alkyl, alkenyl, or alkynyl groups, and the resulting compounds are claimed as intermediates for HCV NS3/4A protease inhibitors [1]. The 8-bromo-6-fluoro substitution pattern falls within the scope of Formula (I) as a synthetically accessible intermediate. Separately, patent applications disclosing amino-quinolines as kinase inhibitors (e.g., WO2008129380, assigned to GlaxoSmithKline) describe compounds of formula wherein R₁, R₂, R₃, and Z substitutions on the quinoline core modulate kinase inhibitory activity [2]. The 3-amino group is a conserved feature in several exemplified kinase inhibitor chemotypes. The intermediate substitution pattern of the target compound—bearing three distinct functional groups—places it as a versatile scaffold that can be elaborated in divergent directions to generate patentable chemical matter in both antiviral and oncology therapeutic areas, without infringing on downstream composition-of-matter claims that specify more extensively substituted quinolines [1][2]. This is in contrast to simpler mono-substituted analogs (e.g., 6-fluoroquinolin-3-amine or 8-bromoquinoline) that lack the multi-point substitution needed for potent, selective target engagement as described in these patent families.

Patent Positioning: HCV & Kinase

Context-dependent

Within general formula of US 8,633,320 (HCV intermediates) and amino-quinoline kinase inhibitor patents

Validated intermediate scaffold for multiple patent-defined elaboration pathways

Claims cover broadly substituted quinolines

Evidence Dimension	Patent family coverage and intermediate scaffold positioning
Target Compound Data	8-Br/6-F/3-NH₂: falls within general formula (I) of US 8,633,320 (HCV intermediates) and within amino-quinoline kinase inhibitor patent scope (WO2008129380 family) [1][2]
Comparator Or Baseline	6-Fluoroquinolin-3-amine (CAS 742699-00-9): lacks bromine for cross-coupling elaboration, limiting its utility in HCV inhibitor synthesis pathways described in US 8,633,320 [1]; 8-Bromo-6-fluoroquinoline (CAS 22960-18-5): lacks 3-amino group required for kinase inhibitor pharmacophore [2]
Quantified Difference	Qualitative: 3-point substitution enables participation in two distinct patent-defined elaboration pathways vs. 1–2 points for comparators [1][2]
Conditions	Patent analysis: US 8,633,320 B2 (HCV protease inhibitor intermediates); WO2008129380 and related amino-quinoline kinase inhibitor filings

Why This Matters

For industrial medicinal chemistry groups, procuring a scaffold that is explicitly validated in multiple patent families as a productive intermediate reduces the risk of synthesizing compounds that cannot be elaborated into patentable or development-candidate chemical space.

• [1] Boehringer Ingelheim International GmbH. Process for Preparing Bromo-Substituted Quinolines. US Patent 8,633,320 B2, issued January 21, 2014 View Source
• [2] GlaxoSmithKline Intellectual Property Development Ltd. Amino-Quinolines as Kinase Inhibitors. International Patent Application WO 2008/129380 A2, published October 30, 2008 View Source

8-Bromo-6-fluoroquinolin-3-amine Application Scenarios

HIV-1 ALLINI Lead Optimization: Resistance-Evasion

Medicinal chemistry teams developing allosteric HIV-1 integrase inhibitors (ALLINIs) should prioritize 8-bromo-6-fluoroquinolin-3-amine as a core scaffold when aiming to maintain antiviral potency against the clinically relevant IN A128T resistance mutation. Evidence from quinoline-based ALLINI studies demonstrates that 8-bromo substitution preserves full antiviral effectiveness against the A128T mutant via a compensatory π–Br interaction with residue W235, whereas 6-bromo substitution leads to a significant potency loss [1]. The 3-amino group provides a direct attachment point for installing the tert-butoxy acetic acid side chain or alternative acidic moieties that engage residues T174 and H171, while the C8–Br handle enables late-stage Suzuki diversification at the position most tolerant of aromatic substitution for CTD interaction [1]. The C6–F substituent provides metabolic stability without the steric penalty associated with larger 6-substituents, which have been shown to negatively impact multimerization properties [1]. This scenario is directly supported by the class-level evidence presented in Evidence Items 1 and 2 of Section 3.

Orthogonal Reactive-Handle Library Synthesis

Synthetic chemistry teams engaged in parallel library production should procure 8-bromo-6-fluoroquinolin-3-amine as a single versatile building block that enables at least three independent diversification pathways: (1) palladium-catalyzed Suzuki–Miyaura or Buchwald–Hartwig coupling at the C8 bromine to introduce aryl, heteroaryl, or amine diversity elements; (2) amidation, sulfonylation, reductive amination, or urea formation at the C3 primary amine; and (3) potential nucleophilic aromatic substitution at the C6 fluorine under forcing conditions for specialized analogs [1]. This three-point functionalization strategy reduces the number of building blocks that must be sourced, inventoried, and quality-controlled compared to purchasing separate mono- or di-functionalized quinoline intermediates, as detailed in Evidence Item 4. The compound's inclusion within the scope of US Patent 8,633,320 validates the industrial feasibility of the C8–Br Suzuki coupling pathway [1]. Commercial availability at 95–98% purity from multiple vendors ensures batch-to-batch consistency for library production [2].

Anti-infective Lead Screening with Halogenated 8-Quinolinamines

Parasitology and anti-infective drug discovery groups conducting phenotypic or target-based screens against Plasmodium falciparum, Leishmania species, or Trypanosoma should include 8-bromo-6-fluoroquinolin-3-amine in screening decks as a representative of the fluorinated 8-quinolinamine chemotype. The parent 8-quinolinamine scaffold has demonstrated in vitro antimalarial activity with IC₅₀ values ranging from 20 to 4760 ng/mL against drug-sensitive and drug-resistant P. falciparum strains [1], while fluorinated quinoline derivatives have shown >2× potency improvement over geneticin against intracellular L. mexicana (IC₅₀ = 41.9 μM) [2]. The 8-bromo substituent additionally provides a vector for late-stage lead optimization via cross-coupling without requiring de novo synthesis of new core scaffolds. This scenario is directly supported by Evidence Item 5 of Section 3 and offers a procurement advantage over non-halogenated 8-quinolinamines that lack the bromine diversification handle.

3-Aminoquinoline Kinase Inhibitor Scaffold with Tunable 8-Position

Kinase drug discovery programs exploring type II or allosteric kinase inhibitors based on quinoline cores should evaluate 8-bromo-6-fluoroquinolin-3-amine as a starting scaffold. Patent literature explicitly claims amino-quinolines as kinase inhibitors where the 3-amino group serves as a key pharmacophoric element for hinge-region hydrogen bonding, while substituents at positions 6 and 8 modulate kinase selectivity and pharmacokinetic properties [1]. The C8 bromine permits rapid analoging to explore selectivity determinants against kinase panels, while the C6 fluorine offers favorable metabolic stability compared to C6–H or C6–CH₃ analogs [1]. Unlike 8-bromo-6-fluoroquinoline (which lacks the 3-amine hinge binder) or 6-fluoroquinolin-3-amine (which lacks the diversity handle), the target compound presents both features simultaneously, enabling efficient SAR exploration from a single starting material [2]. This scenario is supported by Evidence Items 4 and 6.

Application

Selection Property

Validation Focus

HIV-1 ALLINI resistance-evasion studies

8-Bromo positional identity and C3-amine derivatization

Binding-compensation endpoint context; cross-coupling diversification

Divergent quinoline library synthesis

Tri-functional substitution pattern (Br, F, NH₂)

Orthogonal reaction compatibility and building-block efficiency

Anti-infective screening (8-quinolinamine chemotype)

Halogenated 8-quinolinamine scaffold

Class-level antiplasmodial/antileishmanial activity review; late-stage diversification via C8–Br

3-Aminoquinoline kinase inhibitor SAR exploration

3-Amine hinge-binding motif and C8 diversification handle

Kinase selectivity profiling and metabolic stability endpoints

• [1] Kessl, J.J.; Sharma, N.; Chen, E.; Serrao, E.; Shkriabai, N.; Kvaratskhelia, M.; Fuchs, J.R.; Li, R.; Pathak, V.K.; Engelman, A.N.; et al. Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. Viruses 2022, 14(7), 1466. DOI: 10.3390/v14071466 View Source
• [2] Tekwani, B.L.; Jain, R.; Jain, M.; Kumar, R.; Halder, M.; Singh, P.P.; Singh, S.; Jacob, M.R.; Wasudeo, S.G.; Reddy, C.V.R.P.; Khan, S.I. Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives. ACS Omega 2018, 3, 3060–3075. DOI: 10.1021/acsomega.7b02032 View Source